Cas no 501378-41-2 (6-(piperidin-1-yl)pyridine-2-carbonitrile)

6-(Piperidin-1-yl)pyridine-2-carbonitrile is a heterocyclic compound featuring a pyridine core substituted with a piperidinyl group at the 6-position and a nitrile moiety at the 2-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The piperidine ring enhances solubility and bioavailability, while the nitrile group offers reactivity for further functionalization, such as hydrolysis or nucleophilic addition. Its rigid pyridine scaffold contributes to stability, making it suitable for use in metal-catalyzed coupling reactions. The compound is valuable in medicinal chemistry for designing bioactive molecules, including kinase inhibitors or CNS-targeting agents, due to its balanced lipophilicity and hydrogen-bonding potential.

6-(piperidin-1-yl)pyridine-2-carbonitrile structure

501378-41-2 structure

Product Name:6-(piperidin-1-yl)pyridine-2-carbonitrile

CAS No:501378-41-2

MF:C₁₁H₁₃N₃

MW:187.241021871567

CID:1559686

PubChem ID:22939575

Update Time:2025-06-08

6-(piperidin-1-yl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinecarbonitrile, 6-(1-piperidinyl)-
- 6-(piperidin-1-yl)pyridine-2-carbonitrile
- SUHWOUMZWOALQF-UHFFFAOYSA-N
- CCG-358795
- 6-piperidin-1-ylpyridine-2-carbonitrile
- 501378-41-2
- AKOS013783086
- 6-(piperidin-1-yl)picolinonitrile
- SCHEMBL2949577
- F6616-1959
- 2-cyano-6-(1-piperidinyl)pyridine
- Inchi： 1S/C11H13N3/c12-9-10-5-4-6-11(13-10)14-7-2-1-3-8-14/h4-6H,1-3,7-8H2
- InChI Key： SUHWOUMZWOALQF-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=C(C#N)N=2)CCCCC1

Computed Properties

Exact Mass: 187.11109
Monoisotopic Mass: 187.110947427g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 39.9Å²

Experimental Properties

PSA: 39.92

6-(piperidin-1-yl)pyridine-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6616-1959-2μmol	6-(piperidin-1-yl)pyridine-2-carbonitrile	501378-41-2	2μmol	$85.5	2023-09-07
Life Chemicals	F6616-1959-1mg	6-(piperidin-1-yl)pyridine-2-carbonitrile	501378-41-2	1mg	$81.0	2023-09-07
Life Chemicals	F6616-1959-2mg	6-(piperidin-1-yl)pyridine-2-carbonitrile	501378-41-2	2mg	$88.5	2023-09-07
Life Chemicals	F6616-1959-3mg	6-(piperidin-1-yl)pyridine-2-carbonitrile	501378-41-2	3mg	$94.5	2023-09-07